Cas no 2869192-12-9 (3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione)

• Product Name: 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione
• CAS No: 2869192-12-9
• MF: C₁₄H₁₃N₅O₃
• MW: 299.284722089767
• CID: 6784796
• PubChem ID: 152405770
• Update Time: 2025-08-05

3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• Z3660956294
• 3-[4-(azidomethyl)-1-oxo-isoindolin-2-yl]piperidine-2,6-dione
• 2869192-12-9
• 3-[4-(azidomethyl)-1-oxo-2,3-dihydro-1H-isoindol-2-yl]piperidine-2,6-dione
• 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione
• EN300-7351996
• SY288267

• Inchi： 1S/C14H13N5O3/c15-18-16-6-8-2-1-3-9-10(8)7-19(14(9)22)11-4-5-12(20)17-13(11)21/h1-3,11H,4-7H2,(H,17,20,21)
• InChI Key： XKJIZDSRGUFDIT-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=C(CN=[N+]=[N-])C=2CN1C1C(NC(CC1)=O)=O

Computed Properties

• Exact Mass: 299.10183929g/mol
• Monoisotopic Mass: 299.10183929g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 557
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 80.8Ų

Additional information on 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione

3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione: A Comprehensive Overview

The compound 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione, identified by the CAS number 2869192-12-9, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention in recent years due to its unique structural properties and promising biological activities. In this article, we will delve into the structural characteristics, synthesis methods, pharmacological properties, and potential applications of this compound.

The molecular structure of 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione is composed of two distinct moieties: the isoindoline ring system and the piperidine dione framework. The isoindoline moiety, which is a fused bicyclic structure consisting of a benzene ring and a pyrrole-like ring, plays a crucial role in determining the compound's reactivity and selectivity. The presence of the azidomethyl group (-CH₂N₃) at the 4-position of the isoindoline ring introduces additional functional diversity, enabling this compound to participate in various chemical transformations. The piperidine dione moiety, also known as a diketopiperazine, is a six-membered ring with two ketone groups at positions 2 and 6. This moiety contributes to the molecule's stability and ability to form hydrogen bonds, which are essential for its biological interactions.

Recent studies have highlighted the importance of diketopiperazines in drug discovery due to their ability to act as scaffolds for bioactive molecules. The integration of the isoindoline moiety with the piperidine dione framework in 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione creates a unique chemical entity with potential applications in fields such as oncology, neuroscience, and infectious diseases. For instance, research has shown that diketopiperazines can modulate key cellular pathways involved in cancer progression and neurodegenerative disorders.

The synthesis of 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The azidomethyl group is typically introduced via nucleophilic substitution or coupling reactions, while the diketopiperazine framework is formed through cyclization reactions under specific conditions. These methods ensure high yields and purity levels, making this compound suitable for both academic research and industrial-scale production.

In terms of pharmacological activity, 3-[4-(Azidomethyl)-1-oxoisoindolin-2-yl]piperidine-2,6-dione has demonstrated promising results in preclinical studies. For example, recent research has shown that this compound exhibits potent anti-proliferative effects against various cancer cell lines by targeting key enzymes involved in cell cycle regulation. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders such as Alzheimer's disease or epilepsy.

The azidomethyl group within this compound also introduces unique reactivity that can be exploited in click chemistry applications. Click chemistry refers to a set of reactions that are highly efficient and selective for forming covalent bonds between molecules. The presence of an azide group (-N₃) allows for rapid conjugation with alkyne-containing compounds under mild conditions using copper-catalyzed azide–alkyne cycloaddition (CuAAC). This property makes 3-[4-(Azidomethyl)-1-oxyisoindolinyl]pip... an ideal building block for constructing complex molecular architectures.

In conclusion, CAS No. 2869192-12-9, or 3-[4-(Azidomethyl)-1-oxyisoindolinyl]pip..., represents a cutting-edge chemical entity with vast potential across multiple disciplines. Its unique structure combines functional groups that enable diverse chemical reactivity and biological activity. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in advancing drug development and materials science.